![molecular formula C8H19NO3S B8674631 1-Propanesulfonic acid, 3-[(2,2-dimethylpropyl)amino]- CAS No. 819862-79-8](/img/structure/B8674631.png)
1-Propanesulfonic acid, 3-[(2,2-dimethylpropyl)amino]-
Cat. No. B8674631
M. Wt: 209.31 g/mol
InChI Key: IHLBZMMQENYTQH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08642801B2
Procedure details
To a solution of neopentylamine (8.5 g, 98 mmol) in tetrahydrofuran (75 mL) was slowly added a solution of 1,3-propane sultone (11.5 g, 93 mmol) in THF (20 mL). The solution was stirred at reflux for 2 hours. The reaction mixture was cooled to room temperature. The solid was collected by filtration, washed with acetone (2×50 mL). The solid was suspended in EtOH (150 mL). The suspension was stirred at reflux for 15 minutes. The solid product was collected by filtration, washed with acetone (2×50 mL), and dried in vacuo, to afford compound DL (13.3 g, 69%). 1H NMR (D2O, 500 MHz) 8 ppm 3.09 (t, 2H, J=7.3 Hz), 2.89 (t, 2H, J=7.3 Hz), 2.78 (s, 2H), 2.04 (m, 2H), 0.901 (s, 9H). 13C NMR (D2O, 125 MHz) 8 ppm 59.44, 48.31, 47.83, 29.91, 26.42, 21.06. ES-MS 208 (M−1).
Identifiers
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REACTION_CXSMILES
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[CH2:1]([NH2:6])[C:2]([CH3:5])([CH3:4])[CH3:3].[CH2:7]1[CH2:13][S:10](=[O:12])(=[O:11])[O:9][CH2:8]1>O1CCCC1>[CH2:1]([NH:6][CH2:8][CH2:7][CH2:13][S:10]([OH:12])(=[O:11])=[O:9])[C:2]([CH3:5])([CH3:4])[CH3:3]
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Inputs
Step One
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Name
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|
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Quantity
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8.5 g
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Type
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reactant
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Smiles
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C(C(C)(C)C)N
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|
Name
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|
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Quantity
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11.5 g
|
|
Type
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reactant
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Smiles
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C1COS(=O)(=O)C1
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|
Name
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|
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Quantity
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75 mL
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|
Type
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solvent
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|
Smiles
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O1CCCC1
|
|
Name
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|
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Quantity
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20 mL
|
|
Type
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solvent
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|
Smiles
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C1CCOC1
|
Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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The solution was stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 2 hours
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Duration
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2 h
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FILTRATION
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Type
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FILTRATION
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|
Details
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The solid was collected by filtration
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WASH
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Type
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WASH
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|
Details
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washed with acetone (2×50 mL)
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STIRRING
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Type
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STIRRING
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Details
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The suspension was stirred
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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at reflux for 15 minutes
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|
Duration
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15 min
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FILTRATION
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Type
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FILTRATION
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|
Details
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The solid product was collected by filtration
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WASH
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Type
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WASH
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|
Details
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washed with acetone (2×50 mL)
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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to afford compound DL (13.3 g, 69%)
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
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C(C(C)(C)C)NCCCS(=O)(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
